Cas no 105627-80-3 (1-Chloro-5-isoquinolinesulfonic Acid)
1-Chloro-5-isoquinolinesulfonic Acid is a specialized organic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its unique structure, featuring both chloro and sulfonic acid functional groups on the isoquinoline backbone, enables versatile reactivity in heterocyclic chemistry. This compound is particularly valued for its role in the preparation of biologically active molecules, including potential drug candidates. The sulfonic acid moiety enhances solubility in aqueous systems, facilitating further derivatization, while the chloro group offers a reactive site for nucleophilic substitution or metal-catalyzed coupling reactions. High purity grades are available to ensure consistent performance in sensitive synthetic applications. Proper handling is advised due to its acidic nature.
105627-80-3 structure
Product Name:1-Chloro-5-isoquinolinesulfonic Acid
CAS No:105627-80-3
MF:C9H6ClNO3S
MW:243.666840076447
MDL:MFCD12024818
CID:126786
PubChem ID:13730020
Update Time:2025-06-07
1-Chloro-5-isoquinolinesulfonic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolinesulfonicacid, 1-chloro-
- 1-Chloro-5-isoquinolinesulfonic Acid
- 1-chloroisoquinoline-5-sulfonic acid
- 1-chloro-5-isoquinolinesulphonic acid
- 5-Isoquinolinesulfonic acid,1-chloro
- SCHEMBL5007156
- J-001461
- AKOS027446508
- DTXSID40547823
- FT-0664746
- 105627-80-3
- AM802877
- FGQPVNODELDKQF-UHFFFAOYSA-N
- CS-0376246
-
- MDL： MFCD12024818
- Inchi： 1S/C9H6ClNO3S/c10-9-7-2-1-3-8(15(12,13)14)6(7)4-5-11-9/h1-5H,(H,12,13,14)
- InChI Key： FGQPVNODELDKQF-UHFFFAOYSA-N
- SMILES： ClC1C2C=CC=C(C=2C=CN=1)S(=O)(=O)O
Computed Properties
- Exact Mass: 242.97600
- Monoisotopic Mass: 242.9756919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Melting Point: >2500C
- PSA: 75.64000
- LogP: 3.21570
1-Chloro-5-isoquinolinesulfonic Acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Chloro-5-isoquinolinesulfonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C367450-100mg |
1-Chloro-5-isoquinolinesulfonic Acid |
105627-80-3 | 100mg |
$ 115.00 | 2023-09-08 | ||
| TRC | C367450-250mg |
1-Chloro-5-isoquinolinesulfonic Acid |
105627-80-3 | 250mg |
$ 173.00 | 2023-09-08 | ||
| TRC | C367450-500mg |
1-Chloro-5-isoquinolinesulfonic Acid |
105627-80-3 | 500mg |
$ 339.00 | 2023-09-08 | ||
| TRC | C367450-1g |
1-Chloro-5-isoquinolinesulfonic Acid |
105627-80-3 | 1g |
$ 655.00 | 2023-04-18 | ||
| TRC | C367450-2g |
1-Chloro-5-isoquinolinesulfonic Acid |
105627-80-3 | 2g |
$ 1246.00 | 2023-04-18 | ||
| eNovation Chemicals LLC | Y1002416-1g |
1-chloroisoquinoline-5-sulfonic acid |
105627-80-3 | 95% | 1g |
$555 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1446916-100mg |
1-Chloroisoquinoline-5-sulfonic acid |
105627-80-3 | 98% | 100mg |
￥1150.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1446916-250mg |
1-Chloroisoquinoline-5-sulfonic acid |
105627-80-3 | 98% | 250mg |
￥1874.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1446916-500mg |
1-Chloroisoquinoline-5-sulfonic acid |
105627-80-3 | 98% | 500mg |
￥3968.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1446916-1g |
1-Chloroisoquinoline-5-sulfonic acid |
105627-80-3 | 98% | 1g |
￥8200.00 | 2024-08-09 |
1-Chloro-5-isoquinolinesulfonic Acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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